Cas no 5638-14-2 (Heptadecanoic acid, 2,3-dihydroxypropyl ester)

• Product Name: Heptadecanoic acid, 2,3-dihydroxypropyl ester
• CAS No: 5638-14-2
• MF: C₂₀H₄₀O₄
• MW: 344.529207229614
• CID: 349029
• PubChem ID: 329825033
• Update Time: 2025-04-25

Heptadecanoic acid, 2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid, 2,3-dihydroxypropyl ester
• 2,3-dihydroxypropyl heptadecanoate
• 1-Margaroyl-rac-glycerol
• Monoheptadecanoin
• PD126434
• 1-heptadecanoyl-rac-glycerol
• 1-Heptadecanoyl-rac-glycerol, >=98% (HPLC)
• MAG 17:0
• 68002-72-2
• MG 17:0
• UNII-JK7K7PLW5C
• JK7K7PLW5C
• AKOS028110735
• CHEBI:144339
• LMGL01010002
• 5638-14-2
• EINECS 268-085-9
• 1-margaroyl-glycerol
• DTXSID20276028
• Glycerides, C14-26
• margarin
• Heptadecanoin
• SCHEMBL2507785
• MG(17:0/0:0/0:0)[rac]
• CS-0895635
• HY-N12224

• MDL： MFCD00273074
• Inchi： 1S/C20H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)24-18-19(22)17-21/h19,21-22H,2-18H2,1H3
• InChI Key： SVUQHVRAGMNPLW-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 344.2928
• Monoisotopic Mass: 344.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 464.2°C at 760 mmHg
• Flash Point: 149.3°C
• Refractive Index: 1.468
• PSA: 66.76

Heptadecanoic acid, 2,3-dihydroxypropyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols

Additional information on Heptadecanoic acid, 2,3-dihydroxypropyl ester

Heptadecanoic Acid, 2,3-Dihydroxypropyl Ester: A Comprehensive Overview

Heptadecanoic acid, 2,3-dihydroxypropyl ester (CAS No. 5638-14-2) is a specialized organic compound with significant applications in various industries. This compound is a derivative of heptadecanoic acid, which is a saturated fatty acid with a 17-carbon chain. The esterification of this acid with 2,3-dihydroxypropyl alcohol introduces unique properties that make it valuable in fields such as pharmaceuticals, cosmetics, and materials science.

The structure of heptadecanoic acid, 2,3-dihydroxypropyl ester consists of a long hydrocarbon chain (heptadecanoate) attached to a hydroxyl-containing propyl group. This combination results in a molecule with both hydrophobic and hydrophilic characteristics, making it amphiphilic. Such properties are highly desirable in formulations requiring emulsification or solubilization capabilities.

Recent studies have highlighted the potential of heptadecanoic acid derivatives in drug delivery systems. The long-chain fatty acid moiety provides stability to the molecule, while the hydroxyl groups in the propyl ester enhance solubility and bioavailability. Researchers have explored the use of this compound as a carrier for lipophilic drugs, demonstrating improved encapsulation efficiency and controlled release profiles.

In the cosmetics industry, heptadecanoic acid esters are increasingly being used as emollients and stabilizers in skincare products. The ability of these compounds to form stable emulsions makes them ideal for lotions, creams, and serums. Additionally, their non-toxic and hypoallergenic nature aligns with the growing demand for gentle yet effective personal care products.

From a materials science perspective, heptadecanoic acid derivatives have shown promise as components in biodegradable polymers. The ester group's reactivity allows for incorporation into polymeric structures that can degrade under specific environmental conditions. This application is particularly relevant in the development of sustainable packaging materials and biomedical devices.

Recent advancements in green chemistry have also led to innovative synthesis methods for heptadecanoic acid esters. Traditional methods often involve harsh reaction conditions; however, modern approaches utilizing enzymatic catalysis or microwave-assisted synthesis offer more efficient and environmentally friendly alternatives. These methods not only reduce production costs but also minimize the environmental footprint associated with manufacturing.

The versatility of heptadecanoic acid, 2,3-dihydroxypropyl ester extends to its role as a precursor in more complex chemical reactions. Its long-chain structure serves as a platform for further functionalization, enabling the creation of specialized molecules tailored for specific applications. For instance, modifications to the hydroxyl groups can yield derivatives with enhanced antioxidant or antimicrobial properties.

In conclusion, heptadecanoic acid, 2,3-dihydroxypropyl ester (CAS No. 5638-14-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and adaptability make it a valuable component in modern formulations and materials. As research continues to uncover new potential uses and synthesis methods, this compound is poised to play an even greater role in advancing technological and industrial innovations.